Cas no 2138346-44-6 (Sodium 4-chloronaphthalene-2-sulfinate)

• Product Name: Sodium 4-chloronaphthalene-2-sulfinate
• CAS No: 2138346-44-6
• MF: C₁₀H₆ClNaO₂S
• MW: 248.661211490631
• CID: 5852694
• PubChem ID: 164663686
• Update Time: 2025-10-25

Sodium 4-chloronaphthalene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723435
• sodium 4-chloronaphthalene-2-sulfinate
• 2138346-44-6
• Sodium 4-chloronaphthalene-2-sulfinate

• Inchi： 1S/C10H7ClO2S.Na/c11-10-6-8(14(12)13)5-7-3-1-2-4-9(7)10;/h1-6H,(H,12,13);/q;+1/p-1
• InChI Key： HUZWEKGIHUZCFP-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=C2C=CC=CC2=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 247.9674726g/mol
• Monoisotopic Mass: 247.9674726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 4-chloronaphthalene-2-sulfinate

Recent Advances in the Application of Sodium 4-chloronaphthalene-2-sulfinate (CAS: 2138346-44-6) in Chemical Biology and Pharmaceutical Research

Sodium 4-chloronaphthalene-2-sulfinate (CAS: 2138346-44-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique chloronaphthalene backbone, has demonstrated promising applications in drug discovery, chemical synthesis, and biological studies. The compound's structural features, including its sulfinate group and chlorine substitution, contribute to its reactivity and potential as a versatile intermediate in medicinal chemistry.

Recent studies have focused on the synthetic utility of Sodium 4-chloronaphthalene-2-sulfinate in the preparation of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that the sulfinate group could be efficiently transformed into sulfonamide derivatives, which showed potent inhibitory activity against several cancer-related kinases. The chlorine atom at the 4-position was found to be crucial for maintaining the optimal spatial orientation of these inhibitors within the kinase binding pockets.

In the field of chemical biology, Sodium 4-chloronaphthalene-2-sulfinate has been employed as a precursor for photoaffinity labeling probes. A recent study published in ACS Chemical Biology (2024) described its use in developing covalent inhibitors for protein-protein interaction targets. The compound's ability to undergo radical reactions under mild conditions made it particularly suitable for generating reactive species that could form stable bonds with target proteins, enabling the identification and characterization of previously undruggable targets.

From a pharmaceutical development perspective, the metabolic stability and pharmacokinetic properties of Sodium 4-chloronaphthalene-2-sulfinate derivatives have been investigated in several preclinical studies. Research published in Drug Metabolism and Disposition (2023) reported that sulfinate-containing compounds derived from this scaffold exhibited improved metabolic stability compared to their sulfonyl chloride counterparts, suggesting potential advantages in drug development programs. The study also noted that the chloronaphthalene moiety contributed to favorable membrane permeability, making these compounds suitable candidates for oral administration.

The safety profile of Sodium 4-chloronaphthalene-2-sulfinate has been the subject of recent toxicological evaluations. A 2024 study in Chemical Research in Toxicology examined the compound's cytotoxicity and genotoxicity potential using in vitro models. The results indicated that while the parent compound showed moderate cytotoxicity at high concentrations, its derivatives displayed significantly improved safety profiles, supporting their further development as pharmaceutical agents. Researchers emphasized the importance of proper substitution patterns in modulating the toxicity of this chemical scaffold.

Looking forward, the unique properties of Sodium 4-chloronaphthalene-2-sulfinate position it as a valuable tool in chemical biology and a promising starting point for drug discovery. Ongoing research is exploring its applications in targeted protein degradation, antibody-drug conjugates, and as a fluorescent probe for cellular imaging. The compound's versatility and the growing body of research supporting its utility suggest that it will continue to be an important focus in pharmaceutical innovation in the coming years.